Cas no 2570190-27-9 (Benzyl (6-bromobenzo[b]thiophen-2-yl)carbamate)

• Product Name: Benzyl (6-bromobenzo[b]thiophen-2-yl)carbamate
• CAS No: 2570190-27-9
• MF: C₁₆H₁₂BrNO₂S
• MW: 362.2410
• MDL: MFCD32900088
• CID: 5065034
• PubChem ID: 156597003
• Update Time: 2026-03-01

Benzyl (6-bromobenzo[b]thiophen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl (6-bromobenzo[b]thiophen-2-yl)carbamate
• Carbamic acid, N-(6-bromobenzo[b]thien-2-yl)-, phenylmethyl ester
• benzyl N-(6-bromo-1-benzothiophen-2-yl)carbamate
• G73110
• 2570190-27-9
• Benzyl (6-bromobenzo[b]thiophen-2-yl)carbamate

• MDL： MFCD32900088
• Inchi： 1S/C16H12BrNO2S/c17-13-7-6-12-8-15(21-14(12)9-13)18-16(19)20-10-11-4-2-1-3-5-11/h1-9H,10H2,(H,18,19)
• InChI Key： RMFSYGMIHLBBKC-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C2C([H])=C(N([H])C(=O)OC([H])([H])C3C([H])=C([H])C([H])=C([H])C=3[H])SC=2C=1[H]

Computed Properties

• Exact Mass: 360.97721g/mol
• Monoisotopic Mass: 360.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66.6

Additional information on Benzyl (6-bromobenzo[b]thiophen-2-yl)carbamate

Comprehensive Overview of Benzyl (6-bromobenzo[b]thiophen-2-yl)carbamate (CAS No. 2570190-27-9)

Benzyl (6-bromobenzo[b]thiophen-2-yl)carbamate (CAS No. 2570190-27-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of benzo[b]thiophene derivatives, which are widely studied for their potential applications in drug discovery, optoelectronics, and agrochemicals. The presence of both a bromine substituent and a carbamate functional group in its structure makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like Benzyl (6-bromobenzo[b]thiophen-2-yl)carbamate has surged due to their role in developing small-molecule inhibitors and bioconjugation reagents. Researchers are particularly interested in its potential as a building block for kinase inhibitors, which are critical in oncology and inflammation-related therapies. The compound's 6-bromo moiety also offers a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the synthesis of more complex molecular architectures.

From a synthetic chemistry perspective, Benzyl (6-bromobenzo[b]thiophen-2-yl)carbamate exemplifies the growing trend toward fragment-based drug design. Its benzo[b]thiophene core is a privileged scaffold in medicinal chemistry, often associated with improved pharmacokinetic properties. The compound's carbamate group further enhances its utility, as carbamates are known for their stability and ability to modulate biological activity. These features align with current industry priorities, such as developing targeted therapies and PROTACs (Proteolysis Targeting Chimeras).

The compound's relevance extends to material science applications, where benzo[b]thiophene derivatives contribute to the development of organic semiconductors and OLED materials. Its brominated aromatic system allows for precise tuning of electronic properties, making it valuable for designing charge-transport layers in electronic devices. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

Quality control and analytical characterization of Benzyl (6-bromobenzo[b]thiophen-2-yl)carbamate typically involve advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, which is crucial for research reproducibility—a key concern highlighted in recent open science initiatives. The compound's stability profile under various storage conditions is another area of practical interest for laboratory managers and procurement specialists.

As the pharmaceutical industry increasingly focuses on structure-activity relationship (SAR) studies, derivatives of Benzyl (6-bromobenzo[b]thiophen-2-yl)carbamate are being explored for their bioisosteric potential. Computational chemists frequently incorporate this scaffold into virtual screening libraries, leveraging its balanced lipophilicity and hydrogen-bonding capacity. Such applications resonate with the growing adoption of AI-assisted drug discovery platforms that require diverse chemical inputs.

Environmental considerations in chemical synthesis have brought attention to the atom economy of reactions involving this compound. Recent publications discuss green chemistry approaches to modify its bromine substituent, reflecting broader sustainability trends in synthetic organic chemistry. These developments address common search queries about eco-friendly heterocycle synthesis and catalytic bromination methods.

In summary, Benzyl (6-bromobenzo[b]thiophen-2-yl)carbamate (CAS No. 2570190-27-9) represents a multifaceted research chemical with expanding applications across drug discovery and materials engineering. Its structural features align with contemporary needs for modular synthetic building blocks and functionally diverse intermediates. As scientific literature continues to highlight novel uses for benzo[b]thiophene-based compounds, this particular derivative remains a valuable tool for innovation in multiple disciplines.